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Compound of Interest

Compound Name: Methyl 4-iodobenzoate

Cat. No.: B147186

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-iodobenzoate is a versatile aromatic compound that serves as a crucial building
block in the synthesis of a wide array of pharmaceutical agents. Its utility stems from the
presence of two key functional groups: a methyl ester, which can be readily hydrolyzed to a
carboxylic acid or converted to an amide, and an iodo group, which is an excellent leaving
group for transition metal-catalyzed cross-coupling reactions. This reactivity profile makes
methyl 4-iodobenzoate an ideal starting material for the construction of complex molecular
architectures found in many active pharmaceutical ingredients (APIs).

This document provides detailed application notes and experimental protocols for the use of
methyl 4-iodobenzoate in key organic reactions pivotal to pharmaceutical synthesis.

Physicochemical Properties
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Property Value Reference
CAS Number 619-44-3 [1]
Molecular Formula CsH7102 [2]
Molecular Weight 262.04 g/mol [2]
Appearance White to light yellow crystalline 3]
powder
Melting Point 114-117 °C [3]
Purity >97% [1]

Key Applications in Pharmaceutical Synthesis

Methyl 4-iodobenzoate is a key intermediate in the synthesis of various pharmaceuticals,
including drugs for cancer and infectious diseases.[4] Its primary applications involve
palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura, Sonogashira, and
Heck reactions. These reactions allow for the formation of carbon-carbon bonds, enabling the
assembly of complex molecular frameworks.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds between an
organohalide and an organoboron compound. Methyl 4-iodobenzoate serves as the aryl
halide partner, coupling with various boronic acids or esters to form biaryl structures, which are
common motifs in pharmaceuticals. A notable example is the synthesis of intermediates for
angiotensin Il receptor antagonists like Telmisartan.[5][6]

This protocol describes the Suzuki-Miyaura coupling of methyl 4-iodobenzoate with 4-
methylphenylboronic acid.

Reaction Scheme:
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BENCHE

Pd(PPhs)4, K2CO3
Toluene/H20, 90 °C

Methyl 4-iodobenzoate + 4-Methylphenylboronic acid

+ Methyl 4'-methylbiphenyl-4-carboxylate

Pd(PPhs)2Clz, Cul
EtsN, THF, rt

Methyl 4-iodobenzoate + Phenylacetylene » Methyl 4-(phenylethynyl)benzoate

Pd(OAC)2, P(o-tol)3
EtsN, DMF, 110 °C

Methyl 4-iodobenzoate + Methyl acrylate + Methyl (E)-3-(4-(methoxycarbonyl)phenyl)acrylate

Side-chain Synthesis

Methyl 4-iodobenzoate

'

Coupling Reaction
(e.g., Thiolation)

'

2-Mercapto-N-methylbenzamide
derivative

Core Synthesis

Indazole Precursor

'

Functionalization

'

Functionalized Indazole Core

]v71nal Assembly

Coupling Reaction
(e.g., Heck or Suzuki type)

'

Axitinib
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Methyl 4-
iodobenzoate as a Pharmaceutical Intermediate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b147186#methyl-4-iodobenzoate-as-a-
pharmaceutical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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